Cas no 765298-71-3 (Tridecanoic acid, 4-formyl-2-methoxyphenyl ester)

• Product Name: Tridecanoic acid, 4-formyl-2-methoxyphenyl ester
• CAS No: 765298-71-3
• MF: C₂₁H₃₂O₄
• MW: 348.476387023926
• CID: 530644
• PubChem ID: 12103061
• Update Time: 2025-04-19

Tridecanoic acid, 4-formyl-2-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Tridecanoic acid, 4-formyl-2-methoxyphenyl ester
• (4-formyl-2-methoxyphenyl) tridecanoate
• 765298-71-3
• DTXSID10477623

• Inchi： 1S/C21H32O4/c1-3-4-5-6-7-8-9-10-11-12-13-21(23)25-19-15-14-18(17-22)16-20(19)24-2/h14-17H,3-13H2,1-2H3
• InChI Key： VKGXCDKSKWQZCD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)C(CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 348.23005950g/mol
• Monoisotopic Mass: 348.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 52.6Ų